N-{[5-(3-chloro-4-methoxyphenyl)-2-furyl]methyl}-2-methoxyethanamine hydrochloride

• IUPAC Name: N-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl]-2-methoxyethanamine;hydrochloride
• InChI: InChI=1S/C15H18ClNO3.ClH/c1-18-8-7-17-10-12-4-6-14(20-12)11-3-5-15(19-2)13(16)9-11;/h3-6,9,17H,7-8,10H2,1-2H3;1H
• InChI Key: OVTCQVPAWGAPSL-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC=C(O1)C2=CC(=C(C=C2)OC)Cl.Cl
• Molecular Formula: C15H19Cl2NO3
• Molecular Weight: 332.2 g/mol

Description

The compound “N-{[5-(3-chloro-4-methoxyphenyl)-2-furyl]methyl}-2-methoxyethanamine hydrochloride” is a complex organic molecule. It contains a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen), a methoxy group (-OCH3), an amine group (-NH2), and a chloro group (-Cl). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The furan ring might undergo electrophilic aromatic substitution. The amine group could participate in acid-base reactions or form amides with carboxylic acids. The methoxy group might undergo reactions typical of ethers, and the chloro group could potentially be displaced in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amine and methoxy groups could make it somewhat soluble in polar solvents. The aromatic furan ring might contribute to its stability and possibly its color.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context. For example, if this compound were a drug, its mechanism of action might involve interaction with a specific protein or enzyme in the body.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties. It could be of interest in medicinal chemistry if it shows biological activity. Alternatively, if it has unique physical or chemical properties, it could find use in materials science or other areas of chemistry.